molecular formula C11H19BrCl2N2 B8292079 3-Bromo-4-dimethylamino-alpha-methylphenethylamine dihydrochloride CAS No. 55875-56-4

3-Bromo-4-dimethylamino-alpha-methylphenethylamine dihydrochloride

Cat. No.: B8292079
CAS No.: 55875-56-4
M. Wt: 330.09 g/mol
InChI Key: NWZHZXQLJMBQQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-4-dimethylamino-alpha-methylphenethylamine dihydrochloride is a useful research compound. Its molecular formula is C11H19BrCl2N2 and its molecular weight is 330.09 g/mol. The purity is usually 95%.
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Properties

CAS No.

55875-56-4

Molecular Formula

C11H19BrCl2N2

Molecular Weight

330.09 g/mol

IUPAC Name

4-(2-aminopropyl)-2-bromo-N,N-dimethylaniline;dihydrochloride

InChI

InChI=1S/C11H17BrN2.2ClH/c1-8(13)6-9-4-5-11(14(2)3)10(12)7-9;;/h4-5,7-8H,6,13H2,1-3H3;2*1H

InChI Key

NWZHZXQLJMBQQL-UHFFFAOYSA-N

Canonical SMILES

CC(CC1=CC(=C(C=C1)N(C)C)Br)N.Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2.51 g of 4-dimethylamino-α-methylphenethylamine dihydrochloride and 5.0 g of anhydrous sodium acetate in 50 ml of acetic acid is added dropwise with stirring a solution of 0.51 ml of bromine in 50 ml of acetic acid. The mixture is stirred at room temperature for 2 hours. The solvent is evaporated and the residue dissolved in 200 ml of water. The solution is alkalized with sodium hydroxide and extracted with ether. The ether extract is dried over anhydrous sodium sulphate and acidified with hydrogen chloride in ether. The precipitate is filtered off and recrystallized from ethanol-ethyl acetate. Yield: 2.3 g, m.p. 190°-191°.
Quantity
2.51 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0.51 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two

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